Cas no 1806801-13-7 (2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride
• CAS No: 1806801-13-7
• MF: C₈H₈ClF₂NO₄S
• MW: 287.66822719574
• CID: 4851459
• Update Time: 2025-06-10

2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO4S/c1-15-4-3-5(17(9,13)14)12-6(8(10)11)7(4)16-2/h3,8H,1-2H3
• InChI Key： BWMKKFZAZNAZGO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(C(F)F)=N1)OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9

Additional information on 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806801-13-7)

2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806801-13-7) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. The unique combination of difluoromethyl, methoxy, and pyridine functionalities in its structure makes it an attractive candidate for the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable substituent in drug design. The presence of methoxy groups on the pyridine ring further contributes to the compound's solubility and reactivity. The sulfonyl chloride functionality, on the other hand, provides a highly reactive electrophilic center that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols.

In recent years, 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride has been extensively studied for its potential applications in the development of new drugs. One notable area of research is its use as a building block in the synthesis of inhibitors targeting specific enzymes involved in various diseases. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of compounds derived from this sulfonyl chloride as potent inhibitors of protein kinases, which are key targets in cancer therapy.

The versatility of 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a ligand in metal-catalyzed reactions. A recent publication in the Journal of Organic Chemistry described the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its ability to enhance reaction yields and selectivities. This finding opens up new possibilities for its application in synthetic organic chemistry and materials science.

In addition to its synthetic utility, 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride has shown promise in the development of imaging agents for diagnostic purposes. A study published in Chemical Communications reported the synthesis of radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging. The high reactivity and stability of the sulfonyl chloride group make it an ideal candidate for conjugation with radiolabels, enabling the visualization and quantification of specific biological processes.

The physical and chemical properties of 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride have been well-characterized. It is a white crystalline solid with a melting point ranging from 55°C to 57°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but is insoluble in water. Its high reactivity necessitates careful handling under an inert atmosphere to prevent degradation or unwanted side reactions.

Safety considerations are paramount when working with sulfonyl chlorides. These compounds are known to be highly reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and a fume hood should be used during handling. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, 2-(Difluoromethyl)-3,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806801-13-7) is a valuable compound with diverse applications in medicinal chemistry, synthetic organic chemistry, and diagnostic imaging. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new opportunities for its use across various scientific disciplines.